Cas no 1558024-18-2 (Pyridine,4,4'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-phenylene]bis-)

Pyridine,4,4'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-phenylene]bis- is a boronic ester-functionalized bipyridine derivative, commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its structure features a central phenylene core flanked by pyridine rings and a pinacol boronate ester group, enhancing its utility in palladium-catalyzed C–C bond formation. The compound exhibits excellent stability under ambient conditions and high compatibility with diverse reaction conditions. Its rigid aromatic framework and electron-rich pyridine moieties make it suitable for constructing conjugated systems in materials science and pharmaceutical synthesis. The boronate group facilitates efficient coupling with aryl halides, enabling precise modular assembly of complex architectures.

Pyridine,4,4'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-phenylene]bis- structure

1558024-18-2 structure

Product Name:Pyridine,4,4'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-phenylene]bis-

CAS No:1558024-18-2

MF:C₂₂H₂₃BN₂O₂

MW:358.241225481033

CID:5032360

Update Time:2025-06-09

Pyridine,4,4'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-phenylene]bis- Chemical and Physical Properties

Names and Identifiers

- Pyridine,4,4'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-phenylene]bis-
- AMY30018
- Inchi： 1S/C22H23BN2O2/c1-21(2)22(3,4)27-23(26-21)20-14-18(16-5-9-24-10-6-16)13-19(15-20)17-7-11-25-12-8-17/h5-15H,1-4H3
- InChI Key： TUUCGBGZLGXKOV-UHFFFAOYSA-N
- SMILES： O1B(C2C=C(C3C=CN=CC=3)C=C(C3C=CN=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 3
Complexity: 459
Topological Polar Surface Area: 44.2

Pyridine,4,4'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-phenylene]bis- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.	ML3809803-1g	4,4'-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-phenylene]bis-Pyridine	1558024-18-2	95%	1g	¥2300	2023-11-08